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Compound Name: (+/-)-Menthol

Cat. No.: B563154 Get Quote

Essential Safety and Handling Guide for (+/-)-
Menthol
For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemical compounds like (+/-)-Menthol is of utmost importance.

Adherence to rigorous safety protocols is critical for minimizing exposure risks and ensuring a

secure laboratory environment. This guide provides essential, immediate safety and logistical

information, including comprehensive personal protective equipment (PPE) recommendations,

operational plans, and disposal procedures for (+/-)-Menthol.

Personal Protective Equipment (PPE)
A thorough PPE strategy is crucial to minimize exposure to (+/-)-Menthol. The following table

summarizes the recommended PPE based on safety data sheets.
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PPE Category Type/Specification Standard/Regulation

Eye and Face Protection

Tightly fitting safety goggles or

chemical safety glasses with

side-shields. A face shield may

be necessary for splash

hazards.[1][2]

NIOSH (US) or EN 166 (EU)

approved.[1]

Hand Protection

Chemical-resistant gloves.

Nitrile rubber (NBR) or

Neoprene gloves are

recommended.[1][2]

Must satisfy Regulation (EU)

2016/425 and EN 374.[1]

Material Thickness: >0.11 mm.

[2][3]

Breakthrough Time: >480

minutes (permeation: level 6).

[2][3]

Body Protection

Lab coat, overalls, or other

protective clothing to prevent

skin contact. An apron may

also be used.[2]

EN 14605 (splashes) or EN

ISO 13982 (dust).[2]

Respiratory Protection

A NIOSH or European

Standard EN 149 approved

respirator should be used if

ventilation is inadequate or

dust is generated.[1][2] A P1

particle filter is recommended,

which filters at least 80% of

airborne particles.[3][4]

Follow OSHA respirator

regulations (29 CFR 1910.134)

or European Standard EN 149.

[1][2]

Operational Plan for Handling (+/-)-Menthol
A systematic approach to handling (+/-)-Menthol from preparation to disposal is critical for

safety.

1. Preparation and Engineering Controls:
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Work in a well-ventilated area.[2][5] The use of a fume hood is recommended to minimize

dust generation and accumulation.[1]

Ensure eyewash stations and safety showers are readily accessible.

2. Handling Procedures:

Avoid contact with skin, eyes, and clothing.[2][4][6]

Do not breathe in dust.[3][4]

Minimize dust generation during handling by using appropriate tools like a spatula for

transfers.[1]

Wash hands thoroughly after handling, even if gloves were worn.[2][3]

Inspect gloves for any signs of degradation or puncture before and during use.[2]

3. Storage:

Store (+/-)-Menthol in a cool, dry, well-ventilated area in a tightly closed container.[2][3]

Keep it away from incompatible substances such as strong oxidizing agents.[2][4]

4. Spill and Emergency Procedures:

Spill: In case of a spill, ensure adequate ventilation and wear appropriate PPE.[1] Sweep up

the spilled solid material, avoiding dust generation.[1] Collect the material in a sealed

container for disposal.[1] Clean the spill area with soap and water.[1]

Skin Contact: Immediately remove contaminated clothing.[3][7] Wash the affected area with

plenty of soap and water for at least 15 minutes.[1] Seek medical attention if skin irritation

occurs.[1][3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and

easy to do.[1] Seek immediate medical attention.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/Safeguarding_Your_Research_Personal_Protective_Equipment_and_Handling_Protocols_for_Menthol.pdf
https://shop.chemsupply.com.au/documents/95TTCT8P.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Menthol.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Personal_Protective_Equipment_and_Handling_Protocols_for_Menthol.pdf
https://www.carlroth.com/medias/SDB-4967-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjkyMTV8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMGIvaGMwLzg5MTQwMDI5MDMwNzAucGRmfGIxOTBhMGU2ZDdjZDUxYjEwNTMwMDc2ZTY5YWE5YTI4MWRkMjA2NzhmNDNiMWUzY2QzNjBiOWJmZDZjMDI0ZTc
https://www.chemicalbook.com/msds/menthol.pdf
https://www.carlroth.com/medias/SDB-6725-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg4MzZ8YXBwbGljYXRpb24vcGRmfGFHRmlMMmhoTmk4NU1UZ3dOemszTmprNE1EYzRMMU5FUWw4Mk56STFYMEZWWDBWT0xuQmtaZ3w4NWVmOTVlYmU4YzQyYzg2NmZjMGIxMTg3OTI5NjMzNTc4NzRjZmY3MDRiMDNkZjg5NjQ4ZTgxMDljMDNkNDA2
https://www.carlroth.com/medias/SDB-4967-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjkyMTV8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMGIvaGMwLzg5MTQwMDI5MDMwNzAucGRmfGIxOTBhMGU2ZDdjZDUxYjEwNTMwMDc2ZTY5YWE5YTI4MWRkMjA2NzhmNDNiMWUzY2QzNjBiOWJmZDZjMDI0ZTc
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Menthol.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Personal_Protective_Equipment_and_Handling_Protocols_for_Menthol.pdf
https://www.carlroth.com/medias/SDB-6725-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg4MzZ8YXBwbGljYXRpb24vcGRmfGFHRmlMMmhoTmk4NU1UZ3dOemszTmprNE1EYzRMMU5FUWw4Mk56STFYMEZWWDBWT0xuQmtaZ3w4NWVmOTVlYmU4YzQyYzg2NmZjMGIxMTg3OTI5NjMzNTc4NzRjZmY3MDRiMDNkZjg5NjQ4ZTgxMDljMDNkNDA2
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Personal_Protective_Equipment_and_Handling_Protocols_for_Menthol.pdf
https://www.benchchem.com/product/b563154?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Personal_Protective_Equipment_and_Handling_Protocols_for_Menthol.pdf
https://www.carlroth.com/medias/SDB-6725-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg4MzZ8YXBwbGljYXRpb24vcGRmfGFHRmlMMmhoTmk4NU1UZ3dOemszTmprNE1EYzRMMU5FUWw4Mk56STFYMEZWWDBWT0xuQmtaZ3w4NWVmOTVlYmU4YzQyYzg2NmZjMGIxMTg3OTI5NjMzNTc4NzRjZmY3MDRiMDNkZjg5NjQ4ZTgxMDljMDNkNDA2
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Personal_Protective_Equipment_and_Handling_Protocols_for_Menthol.pdf
https://www.carlroth.com/medias/SDB-4967-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjkyMTV8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMGIvaGMwLzg5MTQwMDI5MDMwNzAucGRmfGIxOTBhMGU2ZDdjZDUxYjEwNTMwMDc2ZTY5YWE5YTI4MWRkMjA2NzhmNDNiMWUzY2QzNjBiOWJmZDZjMDI0ZTc
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Menthol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Menthol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Menthol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Menthol.pdf
https://www.carlroth.com/medias/SDB-6725-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg4MzZ8YXBwbGljYXRpb24vcGRmfGFHRmlMMmhoTmk4NU1UZ3dOemszTmprNE1EYzRMMU5FUWw4Mk56STFYMEZWWDBWT0xuQmtaZ3w4NWVmOTVlYmU4YzQyYzg2NmZjMGIxMTg3OTI5NjMzNTc4NzRjZmY3MDRiMDNkZjg5NjQ4ZTgxMDljMDNkNDA2
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/108260-SDS-EN.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Menthol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Menthol.pdf
https://www.carlroth.com/medias/SDB-6725-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg4MzZ8YXBwbGljYXRpb24vcGRmfGFHRmlMMmhoTmk4NU1UZ3dOemszTmprNE1EYzRMMU5FUWw4Mk56STFYMEZWWDBWT0xuQmtaZ3w4NWVmOTVlYmU4YzQyYzg2NmZjMGIxMTg3OTI5NjMzNTc4NzRjZmY3MDRiMDNkZjg5NjQ4ZTgxMDljMDNkNDA2
https://www.carlroth.com/medias/SDB-6725-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg4MzZ8YXBwbGljYXRpb24vcGRmfGFHRmlMMmhoTmk4NU1UZ3dOemszTmprNE1EYzRMMU5FUWw4Mk56STFYMEZWWDBWT0xuQmtaZ3w4NWVmOTVlYmU4YzQyYzg2NmZjMGIxMTg3OTI5NjMzNTc4NzRjZmY3MDRiMDNkZjg5NjQ4ZTgxMDljMDNkNDA2
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Menthol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Menthol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Move the individual to fresh air.[1][3] If breathing is difficult, provide oxygen.[1]

Seek medical attention if symptoms persist.[1][3]

Ingestion: Do not induce vomiting.[1] Rinse mouth with water.[3] Call a doctor if you feel

unwell.[3]

Disposal Plan
Proper disposal of (+/-)-Menthol and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection: Collect unused (+/-)-Menthol and contaminated materials (e.g., gloves,

weighing paper) in a clearly labeled, sealed, and suitable container for hazardous waste.[1]

Disposal Method: The preferred method of disposal is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[1] Alternatively, offer surplus and non-recyclable solutions to a licensed disposal

company.[8]

Regulatory Compliance: All waste disposal must be conducted in accordance with local,

state, and federal regulations.[1][2] Do not dispose of (+/-)-Menthol down the drain or in

regular trash.[1][2] Contaminated packaging should be handled in the same way as the

substance itself.[2][3]

Workflow for Safe Handling of (+/-)-Menthol
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Preparation & Engineering Controls
- Work in a well-ventilated area (fume hood)

- Eyewash station accessible

Don Personal Protective Equipment (PPE)
- Safety goggles

- Nitrile/Neoprene gloves
- Lab coat

- Respirator (if needed)

Ensure safety measures are in place

Handling (+/-)-Menthol
- Avoid dust generation
- Use appropriate tools

- Avoid contact with skin, eyes, clothing

Proceed with handling

Storage
- Cool, dry, well-ventilated area

- Tightly closed container

After use

Spill or Exposure Occurs

If incident occurs

Decontamination & Waste Disposal
- Remove and dispose of contaminated PPE

- Clean work surfaces

After completion of work

End of Process

Securely stored

Emergency Procedures
- Evacuate and ventilate

- Follow specific first aid for skin/eye contact, inhalation, ingestion

Yes

Dispose of Waste
- Collect in labeled, sealed container
- Follow hazardous waste regulations

- Use licensed disposal service or incineration

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of (+/-)-Menthol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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